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Compound of Interest

Compound Name: Carbon diselenide

Cat. No.: B3053059 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals working with carbon diselenide (CSe₂). Due to its high vapor

pressure and toxicity, stringent safety protocols are paramount. This resource offers

troubleshooting guides, frequently asked questions (FAQs), and detailed experimental

procedures to mitigate the risks associated with this volatile compound.

Physical and Chemical Properties of Carbon
Diselenide
Carbon diselenide is a yellow-orange, oily liquid with a pungent odor. It is sensitive to light and

air, where it can decompose and produce extremely offensive and toxic byproducts.[1][2]

Understanding its physical properties is crucial for safe handling and experimental design.
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Property Value Source

Molecular Formula CSe₂ [1]

Molar Mass 169.93 g/mol [1]

Appearance Yellow-orange oily liquid [1]

Odor

Pungent, similar to carbon

disulfide; extremely offensive

when mixed with air

[1][3]

Melting Point -43.7 °C [1]

Boiling Point 125.5 °C [1]

Flash Point 30 °C [1]

Solubility

Insoluble in water; Soluble in

organic solvents like carbon

disulfide and toluene

[1]

Decomposition

Decomposes slowly in storage

(approx. 1% per month at -30

°C)

[1]

Vapor Pressure of Carbon Diselenide
The high vapor pressure of carbon diselenide presents a significant inhalation hazard.[1][2]

The following table, calculated using the Antoine equation, provides an estimation of its vapor

pressure at various temperatures.

Antoine Equation Parameters: log₁₀(P) = A − (B / (T + C)) Where P is the vapor pressure in bar

and T is the temperature in Kelvin. A = 3.24882 B = 1068.06 C = -78.716 (Temperature Range:

273 K to 323.16 K)[4][5]
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Temperature (°C) Temperature (K)
Vapor Pressure
(mmHg)

Vapor Pressure
(kPa)

0 273.15 10.8 1.44

10 283.15 20.3 2.71

20 293.15 36.5 4.87

25 298.15 48.7 6.49

30 303.15 64.0 8.53

40 313.15 105.1 14.01

50 323.15 166.5 22.20

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with carbon diselenide?

A1: The primary hazards of carbon diselenide are its high toxicity, particularly through

inhalation, and its high vapor pressure, which increases the risk of exposure.[1][2] It is also

flammable and light-sensitive, and it can decompose to form highly toxic and malodorous

compounds upon contact with air.[1][3]

Q2: How should I properly store carbon diselenide?

A2: Carbon diselenide should be stored in a tightly sealed, light-resistant container under an

inert atmosphere (e.g., argon or nitrogen). To minimize decomposition, it should be kept in a

cool, dry, and well-ventilated area, preferably in a refrigerator at temperatures around -30°C,

where its decomposition rate is about 1% per month.[1]

Q3: What personal protective equipment (PPE) is required when handling carbon diselenide?

A3: A comprehensive suite of PPE is mandatory. This includes:

Respiratory Protection: A full-face respirator with appropriate cartridges for organic vapors

and acid gases.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 13 Tech Support

https://www.benchchem.com/product/b3053059?utm_src=pdf-body
https://www.benchchem.com/product/b3053059?utm_src=pdf-body
https://en.wikipedia.org/wiki/Carbon_diselenide
https://www.benchchem.com/product/b3053059
https://en.wikipedia.org/wiki/Carbon_diselenide
https://www.wikiwand.com/en/articles/Carbon_diselenide
https://www.benchchem.com/product/b3053059?utm_src=pdf-body
https://www.benchchem.com/product/b3053059?utm_src=pdf-body
https://en.wikipedia.org/wiki/Carbon_diselenide
https://www.benchchem.com/product/b3053059?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hand Protection: Chemically resistant gloves, such as butyl rubber or Viton™. It is advisable

to double-glove.

Eye Protection: Chemical safety goggles and a face shield.

Body Protection: A flame-resistant lab coat, chemical apron, and closed-toe shoes.

Q4: What should I do in case of a carbon diselenide spill?

A4: In the event of a spill, evacuate the area immediately and alert your institution's

environmental health and safety (EHS) department. If the spill is small and you are trained to

handle it, wear appropriate PPE, contain the spill with an inert absorbent material (such as

vermiculite or sand), and prevent it from entering drains. The contaminated material should be

collected in a sealed container for hazardous waste disposal. Ensure the area is well-ventilated

during and after cleanup.

Q5: What are the symptoms of carbon diselenide exposure?

A5: Acute inhalation exposure can cause respiratory irritation, chest pains, nausea, vomiting,

dizziness, and neurological effects.[6] Chronic exposure can lead to more severe neurological

damage. Skin contact can cause irritation and burns. If exposure is suspected, seek immediate

medical attention.

Troubleshooting Guide for Experiments with Carbon
Diselenide
This guide addresses common issues that may arise during the synthesis of organoselenium

compounds using carbon diselenide.
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Issue Possible Cause(s) Recommended Solution(s)

Low or no product yield

1. Decomposition of CSe₂:

Exposure to air, light, or

moisture. 2. Improper reaction

temperature: Temperature may

be too high or too low for the

specific reaction. 3. Inactive

reagents: Other starting

materials may have degraded.

1. Ensure all glassware is

oven-dried and cooled under

an inert atmosphere. Use

fresh, properly stored CSe₂.

Conduct the reaction under a

positive pressure of inert gas.

2. Carefully monitor and

control the reaction

temperature using a suitable

bath (ice, dry ice/acetone,

etc.). 3. Verify the purity and

activity of all other reagents

before starting the synthesis.

Formation of a black

precipitate

1. Polymerization of CSe₂: Can

occur under high pressure or

upon prolonged standing.[1] 2.

Decomposition of product: The

desired organoselenium

compound may be unstable

under the reaction conditions.

1. Use CSe₂ promptly after

purification or purchase. Avoid

high-pressure conditions

unless specified in the

protocol. 2. Analyze the

precipitate to identify its

composition. If it is the

decomposed product, consider

modifying the reaction

conditions (e.g., lower

temperature, shorter reaction

time).

Extremely foul odor during the

reaction

1. Leak in the reaction setup:

Allowing CSe₂ vapor or its

byproducts to escape. 2.

Reaction with air/moisture:

Formation of volatile,

malodorous decomposition

products.[1][3]

1. Work exclusively in a well-

ventilated fume hood. Check

all joints and septa for a proper

seal. Use high-quality

glassware. 2. Maintain a robust

inert atmosphere throughout

the experiment. Consider

using a scrubber system with a

suitable neutralizing agent
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(e.g., bleach solution) for the

exhaust gas.

Difficulty in purifying the

product

1. Presence of selenium-

containing impurities:

Unreacted CSe₂ or its

byproducts. 2. Product

instability on silica gel: Some

organoselenium compounds

can decompose on silica gel

during column

chromatography.

1. Consider a workup

procedure that includes a

wash with a dilute oxidizing

agent (e.g., hydrogen

peroxide) to remove some

selenium impurities. 2. If

decomposition on silica is

suspected, try alternative

purification methods such as

recrystallization, distillation, or

chromatography on a less

acidic stationary phase (e.g.,

alumina).

Experimental Protocols
General Workflow for Handling Carbon Diselenide
The following diagram illustrates a typical workflow for safely handling carbon diselenide in a

laboratory setting.
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General workflow for handling carbon diselenide.
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Detailed Protocol: Synthesis of a Diselenocarbamate
This protocol details the synthesis of a dialkyldiselenocarbamate, a common reaction involving

carbon diselenide.[1]

Materials:

Carbon diselenide (CSe₂)

Secondary amine (e.g., diethylamine)

Anhydrous diethyl ether

Schlenk flask and other appropriate glassware

Syringes and needles

Inert gas supply (Argon or Nitrogen)

Procedure:

Preparation: Assemble and flame-dry a Schlenk flask equipped with a magnetic stir bar and

a rubber septum under vacuum. Allow the flask to cool to room temperature under a positive

pressure of inert gas.

Reagent Preparation: In the prepared Schlenk flask, dissolve the secondary amine in

anhydrous diethyl ether.

Addition of Carbon Diselenide: Using a gas-tight syringe, carefully draw the required

amount of carbon diselenide. Slowly add the CSe₂ dropwise to the stirred solution of the

amine at 0°C (ice bath).

Reaction: Allow the reaction mixture to stir at 0°C for 1-2 hours, then warm to room

temperature and stir for an additional 2-4 hours. The progress of the reaction can be

monitored by Thin Layer Chromatography (TLC).

Workup: Upon completion, the product may precipitate from the solution. If so, it can be

isolated by filtration under an inert atmosphere. If the product is soluble, the solvent can be
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removed under reduced pressure.

Purification: The crude product can be purified by recrystallization from an appropriate

solvent system.

Waste Disposal: All liquid and solid waste containing selenium must be collected in a

designated hazardous waste container.

Signaling Pathway for Risk Mitigation
The following diagram outlines the logical steps for mitigating risks when working with carbon
diselenide.
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Logical flow for risk mitigation with CSe₂.
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Material Compatibility
When working with carbon diselenide, it is crucial to use compatible materials for storage

containers, reaction vessels, and transfer lines to prevent degradation of the equipment and

contamination of the chemical.

Material Compatibility Notes

Glass (Borosilicate) Excellent
Preferred material for storage

and reaction vessels.

Stainless Steel Good
Can be used for transfer

needles and tubing.

Teflon® (PTFE) Good
Suitable for septa and sealing

materials.

Polypropylene Fair
May show some swelling or

degradation over time.

Polyethylene Poor
Not recommended for long-

term storage.

Butyl Rubber Good
Recommended for gloves and

septa.

Neoprene Poor
Significant degradation is

expected.

Nitrile Rubber Poor
Not recommended for direct

contact.

Viton™ Good
Recommended for gloves and

seals.

Disclaimer: This information is intended as a guide. Always consult the manufacturer's

chemical compatibility data for specific equipment and materials. It is recommended to perform

a small-scale test before extensive use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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